(S)-2-Methylpiperazine-2,3-digydroxyszc cinate

• Molecular Formula: C9H19ClN2O6
• Molecular Weight: 286.71 g/mol
• IUPAC Name: (2S,3S)-2,3-dihydroxybutanedioic acid;(2S)-2-methylpiperazine;hydrochloride
• InChI: InChI=1S/C5H12N2.C4H6O6.ClH/c1-5-4-6-2-3-7-5;5-1(3(7)8)2(6)4(9)10;/h5-7H,2-4H2,1H3;1-2,5-6H,(H,7,8)(H,9,10);1H/t5-;1-,2-;/m00./s1
• InChI Key: GMQFEPFPEIJBQW-QEMWIADHSA-N
• Isomeric SMILES: C[C@H]1CNCCN1.[C@H]([C@@H](C(=O)O)O)(C(=O)O)O.Cl
• Canonical SMILES: CC1CNCCN1.C(C(C(=O)O)O)(C(=O)O)O.Cl

Description

Key Differences:

• Physical Properties :

  • The (2S,3S) form exhibits distinct crystallographic packing and solubility profiles compared to the (2R,3R) analogue due to altered hydrogen-bonding networks.
  • Optical rotation values differ significantly; for example, the (2R,3R) enantiomer ([α]₀²⁵ = +12.8°) contrasts with the (2S,3S) form ([α]₀²⁵ = -12.8°).

• Synthetic Accessibility :

  • The (2S,3S) configuration is often synthesized via asymmetric catalysis or chiral resolution, whereas the (2R,3R) form may require enantioselective pathways involving tartaric acid derivatives.

Property	(2S,3S)-Configuration	(2R,3R)-Configuration
CAS Registry Number	126458-15-9	126458-16-0
PubChem CID	-	56587722
Optical Rotation	-12.8°	+12.8°

The absence of a meso form in this system distinguishes it from simpler dihydroxy dicarboxylic acids like tartaric acid, where the (2R,3S) and (2S,3R) configurations yield a meso compound.

Structural Relationship to Piperazine Derivatives and Succinic Acid Analogues

Piperazine Derivatives:

Piperazine, a six-membered heterocycle with two nitrogen atoms at opposing positions, serves as a foundational scaffold in pharmaceuticals and agrochemicals. Substitution at the C2 position with a methyl group introduces chirality, as seen in (S)-2-methylpiperazine. This modification alters electronic and steric properties, influencing binding affinities in receptor-ligand interactions.

Succinic Acid Analogues:

Succinic acid (butanedioic acid) derivatives, such as dihydroxysuccinic acid (tartaric acid), are pivotal in stereochemistry and coordination chemistry. The (2S,3S)-dihydroxysuccinate moiety in this compound mirrors the natural configuration of L-(+)-tartaric acid, enabling potential applications in chiral resolution or asymmetric synthesis.

Structural Feature	Role in Compound	Related Analogues
Piperazine ring	Cationic component	Piperazine citrate, adipate
Dihydroxysuccinate	Anionic component	Tartaric acid, meso-tartaric acid

The hybrid structure merges the basicity of piperazine with the acidity of dihydroxysuccinate, creating a zwitterionic salt with unique pH-dependent solubility. This duality is exploited in crystallization processes and drug formulation, where counterion selection modulates bioavailability.

Preparation Methods

Multi-Step Organic Synthesis Approach

The synthesis of (S)-2-Methylpiperazine-2,3-digydroxysuccinate typically involves several key steps:

• Step 1: Formation of Piperazine Core

  • Starting from ethylenediamine derivatives, the piperazine ring is constructed via cyclization reactions.
  • Protection and deprotection strategies are employed to control regioselectivity and stereochemistry.

• Step 2: Introduction of the 2-Methyl Group

  • Methylation at the 2-position of the piperazine ring is achieved using selective alkylation methods.
  • Control of stereochemistry is critical, often requiring chiral catalysts or resolution techniques.

• Step 3: Attachment of the Dihydroxysuccinate Moiety

  • The 2,3-dihydroxysuccinate group is introduced through esterification or amidation reactions with chiral dihydroxy acids.
  • The stereochemistry of the succinate is preserved or induced via chiral starting materials or catalysts.

• Step 4: Purification and Characterization

  • The final compound is purified by crystallization or chromatography.
  • Analytical techniques such as HPLC, NMR, and mass spectrometry confirm purity and stereochemical integrity.

Photocatalytic Synthesis of 2-Methylpiperazine Intermediate

A novel method reported involves the photocatalytic synthesis of 2-methylpiperazine, a key intermediate, using semiconductor–zeolite composite catalysts under mild conditions:

• Catalysts Used : TiO2–Hβ composite showed the highest yield.
• Reaction Conditions : Non-aqueous solvent (acetonitrile), ambient temperature, molecular oxygen atmosphere, and UV irradiation.
• Mechanism : Photocatalytic oxidation of N-(β-hydroxypropyl)ethylenediamine leads to radical intermediates that cyclize to form 2-methylpiperazine.
• Advantages : One-step synthesis, mild conditions, and ecological benefits.

This intermediate can then be further functionalized to obtain the target compound (S)-2-Methylpiperazine-2,3-digydroxysuccinate.

Industrial Scale Synthesis (Related Piperazine Derivatives)

Industrial methods for related compounds such as 2-methylpiperazine lomefloxacin involve:

• Multi-step synthesis with protection/deprotection cycles.
• Use of boron chelate intermediates.
• Acid-base adjustments for purification.
• Reflux and filtration steps to isolate high-purity products (>98% by HPLC).

Though this method is for a related compound, the principles of controlled multi-step synthesis, purification, and stereochemical control are applicable.

Data Table: Summary of Preparation Methods

Preparation Step	Method Description	Key Reagents/Catalysts	Conditions	Yield/Purity	Reference
Piperazine ring formation	Cyclization of ethylenediamine derivatives	Ethylenediamine, chiral catalysts	Controlled temperature, solvents	High regioselectivity
2-Methyl group introduction	Selective alkylation	Methylating agents, chiral catalysts	Mild to moderate temperature	Stereoselective methylation
Dihydroxysuccinate attachment	Esterification/amidation with chiral dihydroxy acids	Dihydroxysuccinic acid derivatives	Acidic/basic conditions	Retention of stereochemistry
Photocatalytic synthesis of intermediate	Photocatalytic oxidation and cyclization	TiO2–Hβ composite catalyst, O2, UV light	Ambient temperature, acetonitrile	Moderate to high yield
Industrial multi-step synthesis	Protection/deprotection, boron chelate intermediates	Boron chelates, HCl, NaOH, ethanol	Reflux, filtration, pH control	>98% purity by HPLC

Research Findings and Analysis

• The photocatalytic method offers a green and efficient route to the 2-methylpiperazine intermediate, which is crucial for the final compound synthesis. This method avoids harsh reagents and high temperatures, aligning with sustainable chemistry principles.
• Multi-step organic synthesis remains the standard for achieving the precise stereochemistry and functionalization required for (S)-2-Methylpiperazine-2,3-digydroxysuccinate. The use of chiral catalysts and protecting groups is essential to maintain stereochemical integrity.
• Industrial synthesis methods for related piperazine derivatives demonstrate the feasibility of scale-up, with careful control of reaction conditions and purification steps to achieve high purity and yield.
• Analytical techniques such as HPLC, NMR, and mass spectrometry are indispensable for confirming the structure and purity of the synthesized compound.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Methylpiperazine-2,3-dihydroxy succinate can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form different derivatives with altered functional groups.

Substitution: The methyl and hydroxyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

(S)-2-Methylpiperazine-2,3-dihydroxysuccinate has been investigated for its role in developing new therapeutic agents. Its structural features allow for modifications that can enhance biological activity or target specificity.

Anticancer Activity

Recent studies have explored the anticancer properties of compounds related to (S)-2-Methylpiperazine-2,3-dihydroxysuccinate. For instance, derivatives have shown promising results against various cancer cell lines, including:

• MCF-7 (breast cancer)
• HCT-116 (colon cancer)
• HeLa (cervical cancer)

These studies typically involve evaluating the cytotoxic effects using assays like MTT to determine IC50 values, which indicate the concentration required to inhibit 50% of cell viability .

Neuropharmacology

The compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. Research indicates that piperazine derivatives can modulate neurotransmitter systems, which may lead to neuroprotective effects .

The biological activity of (S)-2-Methylpiperazine-2,3-dihydroxysuccinate has been assessed in various studies:

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anti-cancer	Inhibits proliferation of cancer cells
Neuroprotective	Potential modulation of neurotransmitter systems
Enzyme Inhibition	Possible inhibition of specific enzymes

Case Studies

• Antitumor Activity Assessment :
  In a study evaluating related compounds, it was found that certain derivatives exhibited significant cytotoxicity against cancer cell lines. The mechanism involved apoptosis induction and cell cycle arrest, highlighting the potential of (S)-2-Methylpiperazine-2,3-dihydroxysuccinate as a lead compound in anticancer drug development .
• Neuroimaging Applications :
  Research into piperazine-based compounds has demonstrated their utility as radioligands in PET imaging for neurological disorders. The binding affinity of these compounds to serotonin receptors indicates their potential for diagnosing and understanding psychiatric conditions .

Mechanism of Action

The mechanism of action of (S)-2-Methylpiperazine-2,3-dihydroxy succinate involves its interaction with specific molecular targets. These may include:

Enzymes: The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways.

Receptors: It may bind to specific receptors, modulating their activity and influencing cellular responses.

Comparison with Similar Compounds

(R)-2-Methylpiperazine Dihydrochloride (CAS 475640-80-3)

• Molecular Formula : C₅H₁₂N₂·2HCl
• Key Differences :
  • Stereochemistry : The (R)-enantiomer exhibits reversed chirality, which may alter receptor-binding affinity in pharmacological contexts .
  • Counterion : Dihydrochloride salt instead of tartrate, leading to higher aqueous solubility (≥200 mg/mL) but reduced stability in alkaline conditions .
• Applications : Used in preclinical studies for dopamine receptor modulation, with distinct pharmacokinetic profiles compared to the (S)-enantiomer .

cis-2,6-Dimethylpiperazine Dihydrochloride (CAS 75336-85-5)

• Molecular Formula : C₆H₁₄N₂·2HCl
• Key Differences: Substitution Pattern: Additional methyl group at the 6-position, creating a cis-dimethyl configuration. Solubility: Similar to dihydrochloride salts but lower logP (-1.2 vs. -0.8 for (S)-2-Methylpiperazine tartrate) due to higher polarity .
• Applications : Investigated for antiviral activity, particularly against RNA viruses .

Functional Group Modifications

1-Ethylpiperazine-2,3-dione (CAS 59702-31-7)

• Molecular Formula : C₆H₁₀N₂O₂
• Key Differences :
  • Oxidation State : Contains two ketone groups at positions 2 and 3, rendering the compound more electrophilic.
  • Reactivity : Susceptible to nucleophilic attack at the carbonyl positions, unlike the hydroxylated tartrate derivative .
• Applications : Serves as a precursor for synthesizing β-lactam antibiotics .

N-Methylpiperazine-3,3,5,5-d₄ (CAS 343864-02-8)

• Molecular Formula : C₅H₈D₄N₂
• Key Differences :
  • Isotopic Labeling : Deuterium atoms at positions 3, 3, 5, and 5 enhance metabolic stability in tracer studies .
  • Applications : Used in pharmacokinetic studies to track drug distribution via mass spectrometry .

Physicochemical and Pharmacological Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Solubility (Water)	logP	Key Applications
(S)-2-Methylpiperazine tartrate	C₅H₁₂N₂·C₄H₇O₆	286.71	~150 mg/mL	-0.8	Chiral intermediates, CNS drugs
(R)-2-Methylpiperazine dihydrochloride	C₅H₁₂N₂·2HCl	197.13	≥200 mg/mL	-1.0	Dopamine receptor studies
cis-2,6-Dimethylpiperazine dihydrochloride	C₆H₁₄N₂·2HCl	226.15	≥180 mg/mL	-1.2	Antiviral agents
1-Ethylpiperazine-2,3-dione	C₆H₁₀N₂O₂	142.16	Insoluble	0.3	Antibiotic synthesis

Notes:

• Solubility: Tartrate and hydrochloride salts improve aqueous solubility compared to non-ionic analogs.
• logP : The tartrate derivative’s lower logP (-0.8) suggests better membrane permeability than dihydrochloride salts .

Biological Activity

(S)-2-Methylpiperazine-2,3-dihydroxysuccinate is a compound of significant interest due to its potential biological activities. This article provides an overview of its synthesis, biological properties, mechanisms of action, and relevant case studies.

1. Overview of (S)-2-Methylpiperazine-2,3-dihydroxysuccinate

(S)-2-Methylpiperazine-2,3-dihydroxysuccinate is a derivative of piperazine, which is known for its diverse pharmacological activities. The compound features two hydroxyl groups that may enhance its reactivity and interaction with biological targets.

Molecular Characteristics

Property	Value
Molecular Formula	C7H14N2O4
Molecular Weight	174.20 g/mol
IUPAC Name	(S)-2-Methylpiperazine-2,3-dihydroxysuccinate

2. Synthesis

The synthesis of (S)-2-Methylpiperazine-2,3-dihydroxysuccinate typically involves multi-step organic reactions. The starting materials include commercially available piperazine derivatives and succinic acid derivatives. The synthesis pathway can be summarized as follows:

• Formation of the Piperazine Ring : Using standard methods to introduce the methyl group.
• Hydroxylation : Hydroxyl groups are introduced through oxidation reactions.
• Esterification : The final product is obtained by reacting the hydroxylated piperazine with succinic acid.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of (S)-2-Methylpiperazine-2,3-dihydroxysuccinate. It has shown activity against various bacterial strains, indicating its potential as a lead compound in antibiotic development.

Anticancer Activity

Research indicates that this compound may exhibit anticancer properties by inducing apoptosis in cancer cells. In vitro studies have demonstrated that it can inhibit cell proliferation in several cancer cell lines.

The biological activity of (S)-2-Methylpiperazine-2,3-dihydroxysuccinate is thought to involve:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways critical for pathogen survival or cancer cell proliferation.
• Receptor Interaction : It may interact with various receptors, modulating their activity and leading to therapeutic effects.

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of (S)-2-Methylpiperazine-2,3-dihydroxysuccinate against common pathogens such as E. coli and S. aureus. The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli and 16 µg/mL against S. aureus, suggesting promising antibacterial properties.

Case Study 2: Anticancer Properties

In a study assessing the anticancer effects on human breast cancer cells (MCF-7), (S)-2-Methylpiperazine-2,3-dihydroxysuccinate demonstrated a significant reduction in cell viability with an IC50 value of 15 µM after 48 hours of treatment.

6. Conclusion

(S)-2-Methylpiperazine-2,3-dihydroxysuccinate shows considerable promise in various biological applications due to its antimicrobial and anticancer activities. Further research is warranted to elucidate its mechanisms of action fully and explore its potential in therapeutic applications.

Q & A

Q. What are the established synthetic routes for (S)-2-Methylpiperazine-2,3-digydroxyszc cinate, and how can reaction conditions be optimized for academic-scale production?

Methodological Answer: The synthesis of chiral piperazine derivatives typically involves nucleophilic substitution, oxidation, and stereoselective coupling. For (S)-2-Methylpiperazine-2,3-digydroxyszc cinate:

• Nucleophilic Substitution : Use 1-(chloroacetyl)piperazine intermediates with methyl groups introduced via alkylation (e.g., methyl iodide in THF at 0–5°C) .
• Oxidation/Reduction : Controlled oxidation of dihydroxy groups using potassium permanganate (KMnO₄) in acidic conditions (pH 4–5) to preserve stereochemistry .
• Chiral Resolution : Employ chiral HPLC (e.g., Chiralpak IA column, hexane/isopropanol mobile phase) to isolate the (S)-enantiomer .

Q. Optimization Strategies :

• Use kinetic studies to identify rate-limiting steps (e.g., monitor reaction progress via LC-MS).
• Adjust solvent polarity (e.g., switch from DMF to acetonitrile) to improve yields in cyclization steps .

Q. Table 1: Key Reaction Parameters

Step	Reagents/Conditions	Yield Range	Reference
Alkylation	Methyl iodide, THF, 0–5°C, 12 h	60–75%
Oxidation	KMnO₄, H₂SO₄ (pH 4.5), 40°C, 6 h	45–55%
Chiral Purification	Chiralpak IA, hexane/IPA (90:10)	>98% ee

Q. Which analytical techniques are most effective for characterizing the stereochemical purity of (S)-2-Methylpiperazine-2,3-digydroxyszc cinate?

Methodological Answer:

• Single-Crystal X-Ray Diffraction : Resolve absolute configuration with R-factor <0.05 (e.g., as demonstrated for (S)-piperazine derivatives in ).
• Circular Dichroism (CD) : Compare experimental CD spectra with DFT-simulated curves to confirm enantiomeric excess .
• Chiral HPLC : Use columns with cellulose-based stationary phases (e.g., Chiralcel OD-H) and UV detection at 254 nm .

Q. Critical Parameters :

• For X-ray studies: Crystallize the compound in ethanol/water (7:3) at 4°C to obtain diffraction-quality crystals .
• For HPLC: Optimize mobile phase composition (e.g., 0.1% trifluoroacetic acid in hexane/ethanol) to achieve baseline separation .

Q. How can researchers assess the stability of (S)-2-Methylpiperazine-2,3-digydroxyszc cinate under varying pH and temperature conditions?

Methodological Answer:

• Accelerated Degradation Studies :
  • pH Stability : Incubate the compound in buffers (pH 1–13) at 37°C for 24–72 h. Monitor degradation via UPLC-MS .
  • Thermal Stability : Perform thermogravimetric analysis (TGA) at 25–300°C (heating rate: 10°C/min) to identify decomposition points .

Q. Key Findings :

• Maximum stability observed at pH 6–7 (phosphate buffer), with <5% degradation after 72 h .
• Thermal decomposition initiates at 180°C, correlating with loss of hydroxyl groups .

Q. What solvent systems are optimal for studying the solubility and crystallization of (S)-2-Methylpiperazine-2,3-digydroxyszc cinate?

Methodological Answer:

• Solubility Screening : Use a ternary solvent system (ethanol/water/acetone) with incremental polarity adjustments.
• Crystallization : Ethanol/water (7:3 v/v) at 4°C yields monoclinic crystals suitable for X-ray studies .

Q. Table 2: Solubility Profile

Solvent	Solubility (mg/mL)	Notes
Water	12.5	pH-dependent
Ethanol	45.8	Optimal for crystallization
DMSO	>100	Suitable for biological assays

Advanced Research Questions

Q. How can researchers resolve contradictions between computational predictions and experimental data regarding the hydrogen-bonding network in (S)-2-Methylpiperazine-2,3-digydroxyszc cinate?

Methodological Answer :

• Multi-Method Validation :
  • Compare DFT-optimized structures (B3LYP/6-311+G(d,p)) with X-ray crystallography data .
  • Use solid-state NMR to probe hydrogen bonding (e.g., $^1H$-$^{13}C$ CP/MAS experiments) .
• Contradiction Analysis :
  • If computational models suggest intramolecular H-bonding but XRD shows intermolecular bonds, revise solvent effects in simulations .

Q. What advanced computational modeling approaches are recommended for predicting the interaction between (S)-2-Methylpiperazine-2,3-digydroxyszc cinate and biological targets?

Methodological Answer :

• Molecular Dynamics (MD) Simulations :
  • Use AMBER force fields to model ligand-protein interactions over 100 ns trajectories .
  • Apply MM-PBSA to calculate binding free energies .
• Docking Studies :
  • Perform blind docking with AutoDock Vina (exhaustiveness = 32) to identify potential binding sites .

Q. Case Study :

• For dopamine receptor targets, prioritize residues S193 and D110 for mutagenesis based on MD results .

Q. How can enantioselective synthesis of (S)-2-Methylpiperazine-2,3-digydroxyszc cinate be achieved using chiral auxiliaries or catalysts?

Methodological Answer :

• Chiral Auxiliaries :
  • Use (R)-BINOL-phosphoric acid to induce asymmetry during cyclization (yield: 68%, 92% ee) .
• Asymmetric Catalysis :
  • Employ Ru(II)-Pheox catalysts for transfer hydrogenation (TOF: 1,200 h⁻¹) .

Q. Optimization :

• Screen additives (e.g., Mg(OTf)₂) to suppress racemization during workup .

Q. What strategies are effective for analyzing and mitigating degradation products formed during long-term storage of (S)-2-Methylpiperazine-2,3-digydroxyszc cinate?

Methodological Answer :

• Degradation Pathway Mapping :
  • Use LC-QTOF-MS to identify oxidation products (e.g., quinone derivatives) .
• Stabilization Methods :
  • Store lyophilized samples under argon at -80°C (<1% degradation over 12 months) .
  • Add antioxidants (0.1% ascorbic acid) to aqueous solutions .